Methyl N-(methylsulfonyl)-N-(2,4,5-trichlorophenyl)glycinate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Methyl N-(methylsulfonyl)-N-(2,4,5-trichlorophenyl)glycinate is a useful research compound. Its molecular formula is C10H10Cl3NO4S and its molecular weight is 346.6. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Analytical Chemistry and Environmental Science Applications
Sulfonylurea Herbicides Analysis : A method to overcome the thermal instability of sulfonylurea herbicides, enabling their analysis by gas chromatography (GC), was developed. This involves the formation of thermostable derivatives, pertinent to compounds with sulfonyl and chlorophenyl groups, showcasing analytical applications in agricultural chemistry (Klaffenbach, Holland, & Lauren, 1993).
Photochemistry of Triarylsulfonium Salts : The study of triarylsulfonium salts, including those with chlorophenyl groups, illuminates their behavior under photolysis, contributing to our understanding of chemical reactions triggered by light, relevant to environmental degradation processes (Dektar & Hacker, 1990).
Material Science and Polymer Chemistry
- Synthesis and Proton Conductivity of Sulfonated Polymers : Highly sulfonated poly(thiophenylene) was synthesized, showcasing a novel class of polyaromatic electrolytes with potential applications in energy storage and conversion devices. This research illustrates the utility of sulfonated compounds in creating materials with high proton conductivity (Miyatake, Shouji, Yamamoto, & Tsuchida, 1997).
Environmental Toxicology
- Accumulation of Methylsulfonyl Derivatives in Biological Systems : The study on the accumulation of methylsulfonyl derivatives of polychlorinated biphenyls in the respiratory tract of mice highlights the environmental and biological persistence of such compounds, underscoring the importance of understanding their long-term impact on health and the environment (Bergman, Brandt, & Jansson, 1979).
Properties
IUPAC Name |
methyl 2-(2,4,5-trichloro-N-methylsulfonylanilino)acetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10Cl3NO4S/c1-18-10(15)5-14(19(2,16)17)9-4-7(12)6(11)3-8(9)13/h3-4H,5H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXHUSCPGUJXFLO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CN(C1=CC(=C(C=C1Cl)Cl)Cl)S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10Cl3NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.